Cas no 478041-60-0 (1-[(4-Chlorophenyl)sulfonyl]-4-[(4-phenylpiperazino)methyl]-4-piperidinol)

• Product Name: 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-phenylpiperazino)methyl]-4-piperidinol
• CAS No: 478041-60-0
• MF: C₂₂H₂₈ClN₃O₃S
• MW: 449.994023323059
• CID: 5270666
• Update Time: 2025-06-14

1-[(4-Chlorophenyl)sulfonyl]-4-[(4-phenylpiperazino)methyl]-4-piperidinol Chemical and Physical Properties

Names and Identifiers

• 1-[(4-CHLOROPHENYL)SULFONYL]-4-[(4-PHENYLPIPERAZINO)METHYL]-4-PIPERIDINOL
• 1-(4-chlorobenzenesulfonyl)-4-[(4-phenylpiperazin-1-yl)methyl]piperidin-4-ol
• 1-(4-chlorophenyl)sulfonyl-4-[(4-phenylpiperazin-1-yl)methyl]piperidin-4-ol
• Oprea1_611952
• 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-phenylpiperazino)methyl]-4-piperidinol

• Inchi： 1S/C22H28ClN3O3S/c23-19-6-8-21(9-7-19)30(28,29)26-12-10-22(27,11-13-26)18-24-14-16-25(17-15-24)20-4-2-1-3-5-20/h1-9,27H,10-18H2
• InChI Key： UNMRLROIFDDYAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCC(CN2CCN(C3C=CC=CC=3)CC2)(CC1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 641
• XLogP3: 3
• Topological Polar Surface Area: 72.5

Additional information on 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-phenylpiperazino)methyl]-4-piperidinol

Research Brief on 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-phenylpiperazino)methyl]-4-piperidinol (CAS: 478041-60-0): Recent Advances and Applications

The compound 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-phenylpiperazino)methyl]-4-piperidinol (CAS: 478041-60-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent investigations into the pharmacological profile of 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-phenylpiperazino)methyl]-4-piperidinol have revealed its potential as a modulator of central nervous system (CNS) targets. Studies indicate that the compound exhibits affinity for serotonin and dopamine receptors, suggesting possible applications in the treatment of neuropsychiatric disorders such as schizophrenia and depression. Molecular docking simulations and in vitro assays have further elucidated its binding interactions, highlighting the critical role of the sulfonyl and piperazine moieties in receptor engagement.

In addition to its CNS activity, this compound has been investigated for its anti-inflammatory and analgesic properties. Preclinical studies demonstrate that it inhibits key inflammatory mediators, including cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α), with a potency comparable to established nonsteroidal anti-inflammatory drugs (NSAIDs). These findings underscore its potential as a dual-action therapeutic agent, capable of addressing both neurological and inflammatory conditions.

The synthetic chemistry of 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-phenylpiperazino)methyl]-4-piperidinol has also seen advancements. Recent publications describe optimized protocols for its preparation, emphasizing green chemistry principles to improve yield and reduce environmental impact. Notably, a novel one-pot synthesis method has been reported, significantly streamlining the production process and enhancing scalability for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate moderate bioavailability and a need for further structural optimization to improve metabolic stability. Ongoing research is focused on derivative synthesis and formulation strategies to address these limitations while preserving the compound's therapeutic efficacy.

In conclusion, 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-phenylpiperazino)methyl]-4-piperidinol represents a versatile scaffold with multiple therapeutic potentials. The convergence of recent pharmacological, synthetic, and mechanistic studies provides a strong foundation for its continued development as a lead compound in drug discovery programs targeting CNS disorders and inflammatory diseases.